2-{[4-(Isobutyrylamino)anilino]-carbonyl}benzoic acid

• IUPAC Name: 2-[[4-(2-methylpropanoylamino)phenyl]carbamoyl]benzoic acid
• InChI: InChI=1S/C18H18N2O4/c1-11(2)16(21)19-12-7-9-13(10-8-12)20-17(22)14-5-3-4-6-15(14)18(23)24/h3-11H,1-2H3,(H,19,21)(H,20,22)(H,23,24)
• InChI Key: ULMHFNHMRRCWDM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2C(=O)O
• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol

Description

“2-{[4-(Isobutyrylamino)anilino]-carbonyl}benzoic acid” is a chemical compound with the CAS Number: 925168-82-7 and a molecular formula of C18H18N2O4. It has a molecular weight of 326.35.

Molecular Structure Analysis

The InChI code for this compound is 1S/C18H18N2O4/c1-11(2)16(21)19-12-7-9-13(10-8-12)20-17(22)14-5-3-4-6-15(14)18(23)24/h3-11H,1-2H3,(H,19,21)(H,20,22)(H,23,24). This code represents the molecular structure of the compound.

Scientific Research Applications

CO2 Utilization and Organic Synthesis

A review by Vessally et al. (2017) highlighted the chemical fixation of CO2 with aniline derivatives, showcasing a method to create value-added chemicals from CO2, a renewable resource. This process includes the synthesis of functionalized azole compounds, demonstrating an environmentally friendly approach to chemical synthesis and carbon capture technologies (Vessally et al., 2017).

Anticarcinogenic and Toxicity Studies

Research on organotin(IV) complexes, including those derived from carboxylic acids, has reviewed their anticarcinogenic and toxic effects. These studies reveal the potential of such compounds in developing treatments against various diseases, including cancer, highlighting the importance of understanding their biological activities and safety profiles (Ali, Shahzadi, & Imtiaz-ud-Din, 2018).

Environmental and Health Implications

A comprehensive review by Friedman & Levin (2008) on reducing the dietary content and toxicity of acrylamide emphasizes the importance of understanding the formation and mitigation of potentially harmful compounds in food. This research is crucial for developing safer food processing methods and reducing health risks associated with dietary acrylamide, a compound related to acrylamide and carboxylic acid functionalities (Friedman & Levin, 2008).

Advanced Material Synthesis

The synthesis and application of novel carboxylic acid derivatives, including those related to benzoic acid, have been extensively reviewed for their potential in creating advanced materials with anti-inflammatory and analgesic activities. These reviews offer insights into the development of new compounds for various industrial and pharmaceutical applications, showcasing the versatility and importance of carboxylic acid derivatives in scientific research (Tjahjono et al., 2022).

Safety and Hazards

This compound is labeled as an irritant. For more detailed safety information, please refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.